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Compound of Interest

Compound Name: Calciumhypochlorite

Cat. No.: B12041100 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of Calcium Hypochlorite

Introduction
Calcium hypochlorite, Ca(OCl)₂, is an inorganic compound widely utilized for its potent

oxidizing and disinfecting properties. It is the primary active ingredient in commercial products

such as bleaching powder and is extensively used in water treatment, sanitation, and as a

bleaching agent in various industries.[1][2] This guide provides a comprehensive overview of

the core physicochemical properties of calcium hypochlorite, intended for researchers,

scientists, and professionals in drug development. The information is presented through

structured data tables, detailed experimental protocols, and logical diagrams to facilitate a

deeper understanding of its chemical behavior.

Core Physicochemical Properties
The fundamental properties of calcium hypochlorite are summarized in the tables below. These

properties dictate its storage, handling, and application.

General and Physical Properties
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Property Value References

Chemical Formula Ca(OCl)₂ [1][2][3]

Molecular Weight 142.98 g/mol [1][3][4][5][6]

Appearance

White to grayish granular solid,

powder, or tablets. Commercial

samples may appear yellow.

[1][6][7][8][9]

Odor
Strong, characteristic odor of

chlorine.
[4][7][8]

Density 2.35 g/cm³ (at 20°C) [1][4][6][10][11]

Melting Point
100°C (212°F); Decomposes

at this temperature.
[1][4][5][6][7][12]

Boiling Point
Decomposes at 175°C

(347°F).
[1][4][5][6]

Solubility and Solution Properties
Property Value References

Solubility in Water
21 g/100 mL (at 25°C); Reacts

with water upon dissolution.
[1][4][5][6]

Solubility Notes

Described as sparingly soluble;

dissolution is slow.[13]

Solubility is lower in hard water

due to the presence of calcium

and magnesium ions.

[4][5][14][15]

pH of Aqueous Solution

Typically 10 - 12, highly

alkaline. The pH depends on

the concentration of the

solution.

[16][17][18][19]

Stability and Reactivity
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Property Description References

Stability

Relatively stable under dry and

cool conditions.[20] Slowly

decomposes in moist air.[1]

Decomposition is accelerated

by heat, sunlight, and

moisture.[21][22] The hydrated

form is considered safer for

handling.

Reactivity

A powerful oxidizing agent.[20]

[23] Reacts vigorously with

acids to release toxic chlorine

gas.[1] Incompatible with

organic materials, ammonia,

amines, and finely divided

metals; contact can cause fire

or explosion.

[7][8][22]

Decomposition

Exothermically decomposes at

elevated temperatures.[22] At

100°C, decomposition begins.

[7][12] Above 175°C,

decomposition is rapid,

releasing toxic gases like

chlorine and oxygen.[1][4][5][7]

[8]

Experimental Protocols
The determination of calcium hypochlorite's properties involves several standard analytical

techniques.

Determination of Available Chlorine via Iodometric
Titration
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This method quantifies the oxidizing capacity of calcium hypochlorite, expressed as "available

chlorine."

Preparation of Sample: Accurately weigh a sample of calcium hypochlorite and dissolve it in

a known volume of deionized water to prepare a stock solution.

Reaction: Transfer an aliquot of the stock solution into an Erlenmeyer flask. Add an excess of

potassium iodide (KI) solution and acidify the mixture with acetic acid or sulfuric acid. The

hypochlorite ions (OCl⁻) oxidize the iodide ions (I⁻) to iodine (I₂).

OCl⁻ + 2I⁻ + 2H⁺ → Cl⁻ + I₂ + H₂O

Titration: Immediately titrate the liberated iodine with a standardized sodium thiosulfate

(Na₂S₂O₃) solution.

I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

Endpoint Detection: As the solution turns pale yellow, add a few drops of starch indicator.

The solution will turn a deep blue-black color. Continue the titration until the blue color

disappears, which marks the endpoint.

Calculation: Calculate the amount of available chlorine based on the volume and

concentration of the sodium thiosulfate solution used.

Measurement of pH
The pH of a calcium hypochlorite solution is determined using a calibrated pH meter.

Calibration: Calibrate the pH meter using standard buffer solutions (typically at pH 4, 7, and

10) according to the manufacturer's instructions.

Sample Preparation: Prepare an aqueous solution of calcium hypochlorite at the desired

concentration.

Measurement: Immerse the calibrated pH electrode into the solution and allow the reading to

stabilize. Record the pH value and the temperature of the solution.
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Thermal Stability Analysis
Techniques like Differential Thermal Analysis (DTA) and Thermogravimetry (TGA) are used to

study the thermal decomposition of calcium hypochlorite.[24]

Sample Preparation: Place a small, accurately weighed sample of calcium hypochlorite into

an appropriate crucible (e.g., alumina).

Instrumentation Setup: Place the sample crucible and a reference crucible into the DTA/TGA

instrument.

Analysis: Heat the sample at a controlled rate under a specific atmosphere (e.g., nitrogen or

air). The instrument records the temperature difference between the sample and reference

(DTA) and the change in mass of the sample (TGA) as a function of temperature.

Data Interpretation: Exothermic or endothermic events (like decomposition) are identified as

peaks in the DTA curve. Mass loss events in the TGA curve correspond to the release of

gases during decomposition.

Visualized Pathways and Processes
The following diagrams, created using the DOT language, illustrate key chemical processes

involving calcium hypochlorite.

Industrial Production via the Calcium Process

Chlorine Gas (Cl₂)

Reactor

Slaked Lime (Ca(OH)₂)
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Click to download full resolution via product page

Industrial production of calcium hypochlorite.

Dissolution and Hydrolysis in Water

Dissolution

Hydrolysis & Equilibrium
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OCl⁻ (aq)

⇌

H₂O
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Mechanism of disinfection and alkalinity in water.

Thermal Decomposition Pathways

Route 1: Disproportionation

Route 2: Decomposition (with H₂O) Route 3: Decomposition (anhydrous)
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Primary thermal decomposition routes for Ca(OCl)₂.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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